Cas no 1699106-28-9 (3-(oxan-3-yloxy)piperidine)

• Product Name: 3-(oxan-3-yloxy)piperidine
• CAS No: 1699106-28-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6564107
• PubChem ID: 107135318
• Update Time: 2025-10-30

3-(oxan-3-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(oxan-3-yloxy)piperidine
• 1699106-28-9
• EN300-1825734

• Inchi： 1S/C10H19NO2/c1-3-9(7-11-5-1)13-10-4-2-6-12-8-10/h9-11H,1-8H2
• InChI Key： UWANWYXSKNXXPH-UHFFFAOYSA-N
• SMILES： O(C1COCCC1)C1CNCCC1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(oxan-3-yloxy)piperidine

3-(Oxan-3-yloxy)piperidine: A Comprehensive Overview of CAS No. 1699106-28-9

3-(Oxan-3-yloxy)piperidine, with the CAS number 1699106-28-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(tetrahydro-2H-pyran-3-yloxy)piperidine, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-(oxan-3-yloxy)piperidine.

The molecular formula of 3-(oxan-3-yloxy)piperidine is C₁₀H₁₉NO₂, and its molecular weight is approximately 185.25 g/mol. The compound consists of a piperidine ring linked to a tetrahydro-2H-pyran (oxane) ring through an ether linkage. This structural arrangement confers unique chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

In terms of chemical synthesis, 3-(oxan-3-yloxy)piperidine can be prepared through several methods. One common approach involves the reaction of 3-hydroxytetrahydro-2H-pyran with piperidine in the presence of a suitable coupling agent. Another method involves the alkylation of piperidine with a suitable halide or tosylate derivative of 3-hydroxytetrahydro-2H-pyran. These synthetic routes have been optimized to achieve high yields and purity, making them suitable for large-scale production in industrial settings.

The biological activities of 3-(oxan-3-yloxy)piperidine have been extensively studied in recent years. One of the key areas of interest is its potential as a modulator of neurotransmitter systems. Research has shown that this compound can interact with various receptors, including serotonin (5-HT) receptors and dopamine receptors, which are implicated in several neurological and psychiatric disorders. For instance, studies have demonstrated that 3-(oxan-3-yloxy)piperidine exhibits potent agonist activity at 5-HT_1A receptors, which are known to play a crucial role in mood regulation and anxiety disorders.

In addition to its receptor modulation properties, 3-(oxan-3-yloxy)piperidine has also been investigated for its potential neuroprotective effects. Preclinical studies have shown that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that 3-(oxan-3-yloxy)piperidine may have therapeutic potential in treating these debilitating conditions.

The pharmacokinetic properties of 3-(oxan-3-yloxy)piperidine have also been evaluated in animal models. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for oral administration in clinical settings. Furthermore, the compound has demonstrated low toxicity and good safety margins in preclinical toxicity studies, which are essential considerations for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(oxan-3-yloxy)piperidine in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacodynamic effects consistent with its receptor modulation properties. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 3-(oxan-3-yloxy)piperidine (CAS No. 1699106-28-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into the mechanisms of action and potential therapeutic uses of this compound, paving the way for future advancements in drug discovery and development.